1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one

• IUPAC Name: 5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-oxo-2-piperidin-1-ylethyl)pyridin-2-one
• InChI: InChI=1S/C21H22N4O3/c1-15-5-7-16(8-6-15)20-22-21(28-23-20)17-9-10-18(26)25(13-17)14-19(27)24-11-3-2-4-12-24/h5-10,13H,2-4,11-12,14H2,1H3
• InChI Key: DKFYFBCACPZACL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)N4CCCCC4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, including compounds with piperidine or pyrrolidine rings, involves a series of chemical reactions that yield products with strong antimicrobial activity. These synthesis processes are designed to explore the structure-activity relationship of these compounds, providing a foundational understanding of how structural variations impact their biological activities (Krolenko, Vlasov, & Zhuravel, 2016). Additionally, N-substituted derivatives of similar oxadiazole compounds have been synthesized, indicating a methodological approach to diversifying the chemical structures and potential functionalities of these molecules (Khalid et al., 2016).

Scientific Research Applications

Synthesis and Antibacterial Study

A study focused on the synthesis of N-substituted derivatives of compounds related to 1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one. These compounds were tested for their antibacterial properties against Gram-negative and Gram-positive bacteria, showing moderate to talented activity (Khalid et al., 2016).

Antimicrobial Activity of Derivatives

Another study synthesized new derivatives containing piperidine or pyrrolidine rings and found these compounds to exhibit strong antimicrobial activity. This research involved a structure–activity study of the antimicrobial effect of these compounds (Krolenko et al., 2016).

Biological Evaluation of Oxadiazole Derivatives

Research on 1,3,4-Oxadiazole bearing compounds, a class similar to the compound , was conducted. The study involved synthesizing a series of derivatives and screening them against butyrylcholinesterase (BChE) enzyme. Molecular docking studies were also performed to understand the ligand-BChE binding affinity (Khalid et al., 2016).

Synthesis and Characterization for Antimicrobial Investigation

A study described the synthesis of novel piperidinyl thieno tetrahydroisoquinolines, which were examined for antibacterial and antifungal screening. The results revealed highly promising influences against pathogenic strains (Zaki et al., 2021).

Anticancer Activity of Propanamide Derivatives

Research was conducted on the sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. The study demonstrated that some of these compounds acted as strong anticancer agents relative to doxorubicin, a known anticancer drug (Rehman et al., 2018).